(R)-Xanthoanthrafil
(R)-Xanthoanthrafil
Brand Name:
Vulcanchem
CAS No.:
247568-68-9
VCID:
VC0029225
InChI:
InChI=1S/C19H23N3O6/c1-12(11-23)21-16-6-5-14(22(25)26)9-15(16)19(24)20-10-13-4-7-17(27-2)18(8-13)28-3/h4-9,12,21,23H,10-11H2,1-3H3,(H,20,24)/t12-/m1/s1
SMILES:
CC(CO)NC1=C(C=C(C=C1)[N+](=O)[O-])C(=O)NCC2=CC(=C(C=C2)OC)OC
Molecular Formula:
C19H23N3O6
Molecular Weight:
389.4 g/mol
(R)-Xanthoanthrafil
CAS No.: 247568-68-9
Reference Standards
VCID: VC0029225
Molecular Formula: C19H23N3O6
Molecular Weight: 389.4 g/mol
CAS No. | 247568-68-9 |
---|---|
Product Name | (R)-Xanthoanthrafil |
Molecular Formula | C19H23N3O6 |
Molecular Weight | 389.4 g/mol |
IUPAC Name | N-[(3,4-dimethoxyphenyl)methyl]-2-[[(2R)-1-hydroxypropan-2-yl]amino]-5-nitrobenzamide |
Standard InChI | InChI=1S/C19H23N3O6/c1-12(11-23)21-16-6-5-14(22(25)26)9-15(16)19(24)20-10-13-4-7-17(27-2)18(8-13)28-3/h4-9,12,21,23H,10-11H2,1-3H3,(H,20,24)/t12-/m1/s1 |
Standard InChIKey | ZISFCTXLAXIEMV-GFCCVEGCSA-N |
Isomeric SMILES | C[C@H](CO)NC1=C(C=C(C=C1)[N+](=O)[O-])C(=O)NCC2=CC(=C(C=C2)OC)OC |
SMILES | CC(CO)NC1=C(C=C(C=C1)[N+](=O)[O-])C(=O)NCC2=CC(=C(C=C2)OC)OC |
Canonical SMILES | CC(CO)NC1=C(C=C(C=C1)[N+](=O)[O-])C(=O)NCC2=CC(=C(C=C2)OC)OC |
Synonyms | N-[(3,4-Dimethoxyphenyl)methyl]-2-[[(1R)-2-hydroxy-1-methylethyl]amino]-5-nitro-benzamide; FR 226807 |
PubChem Compound | 9821702 |
Last Modified | Nov 11 2021 |
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